Cas no 1187732-68-8 (5-bromo-2-ethoxypyridin-4-amine)

• Product Name: 5-bromo-2-ethoxypyridin-4-amine
• CAS No: 1187732-68-8
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 2615903
• PubChem ID: 53485322
• Update Time: 2025-06-13

5-bromo-2-ethoxypyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-ethoxypyridin-4-amine
• DB-082780
• 4-Amino-5-bromo-2-ethoxypyridine
• 1187732-68-8
• DTXSID20704513

• Inchi： 1S/C7H9BrN2O/c1-2-11-7-3-6(9)5(8)4-10-7/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key： UVKWYSHCVHFETE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1N)OCC

Computed Properties

• Exact Mass: 215.98983Da
• Monoisotopic Mass: 215.98983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-bromo-2-ethoxypyridin-4-amine

Professional Introduction to 5-bromo-2-ethoxypyridin-4-amine (CAS No: 1187732-68-8)

5-bromo-2-ethoxypyridin-4-amine, identified by its CAS number 1187732-68-8, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic amine features a brominated pyridine core with an ethoxy substituent, making it a versatile intermediate in the synthesis of various biologically active molecules. The unique structural properties of this compound have garnered considerable attention from researchers exploring novel therapeutic agents and agrochemicals.

The< strong>5-bromo and< strong>2-ethoxy functional groups in 5-bromo-2-ethoxypyridin-4-amine contribute to its reactivity and potential applications. The bromine atom, in particular, serves as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often essential for achieving high affinity and selectivity in drug design.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been extensively studied due to their role in regulating critical cellular processes. 5-bromo-2-ethoxypyridin-4-amine has emerged as a valuable scaffold in the synthesis of kinase inhibitors. Its pyridine ring provides a suitable platform for interactions with the ATP-binding pockets of kinases, while the< strong>4-amino group allows for further modifications to optimize binding affinity.

One of the most compelling aspects of 5-bromo-2-ethoxypyridin-4-amine is its utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small, low-molecular-weight compounds that bind to target proteins with moderate affinity. These fragments can then be iteratively modified to enhance their potency and selectivity. The< strong>bromine substituent in 5-bromo-2-ethoxypyridin-4-amine facilitates such modifications, enabling the creation of libraries of derivatives for high-throughput screening.

The agrochemical sector has also benefited from the versatility of 5-bromo-2-ethoxypyridin-4-amine. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. Researchers have leveraged the< strong>2-ethoxy group to develop novel compounds that exhibit improved efficacy and environmental safety. For instance, derivatives of this compound have shown promise as selective herbicides that target specific enzymatic pathways in weeds without harming crops.

The synthesis of 5-bromo-2-ethoxypyridin-4-amine typically involves multi-step organic transformations starting from readily available precursors. A common route involves the bromination of 2-hydroxypyridine followed by ethoxylation using ethyl bromide or another suitable ethylating agent. Advances in catalytic methods have further refined these processes, making them more efficient and sustainable. For example, palladium-catalyzed cross-coupling reactions now allow for the introduction of diverse functional groups with high precision.

The pharmacological potential of 5-bromo-2-ethoxypyridin-4-am ine has been explored through several preclinical studies. Researchers have synthesized various derivatives and evaluated their biological activity against targets such as kinases, transcription factors, and ion channels. Some notable findings include the discovery of compounds with inhibitory effects on cancer-related kinases, which could lead to new therapeutic strategies for oncology applications.

In addition to its role in drug discovery, 5-bromo-2-< strong>ethoxypyridin< strong>-4-< strong>amine< strong>-4-am ine< strong>
has found applications in materials science. The pyridine core can be incorporated into polymers and coordination complexes, imparting unique electronic and optical properties. These materials are being investigated for use in organic electronics, sensors, and light-emitting devices.

The future prospects for 5-bromo-2-< strong>ethoxypyridin< strong>-4-< strong>amine< strong>()))))) are promising, with ongoing research aimed at expanding its utility across multiple domains. Innovations in synthetic chemistry continue to unlock new possibilities for this versatile compound, ensuring its continued relevance in both academic and industrial settings.